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Compound of Interest

Compound Name: 2-Tetrahydrofuroic Acid

Cat. No.: B147727

Essential Safety and Handling Guide for 2-
Tetrahydrofuroic Acid

For Immediate Reference by Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of 2-
Tetrahydrofuroic Acid, ensuring the well-being of laboratory personnel and adherence to
safety protocols.

1. Hazard Identification and Personal Protective Equipment (PPE)

2-Tetrahydrofuroic Acid is classified as a hazardous substance that is harmful if swallowed
and causes severe skin burns and eye damage[1][2]. Therefore, stringent adherence to PPE
protocols is mandatory.

Personal Protective Equipment (PPE) Requirements

The following table summarizes the required PPE for handling 2-Tetrahydrofuroic Acid. It is
crucial to select equipment based on the concentration and quantity of the substance being
used[2].
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PPE Category

Specification

Rationale

Hand Protection

Primary: Butyl rubber or
Neoprene gloves.Secondary
(for incidental splash
protection only): Nitrile gloves
(minimum 5 mil thickness),
changed immediately upon

contact.

Provides robust protection
against corrosive organic
acids. Nitrile offers minimal

short-term protection.[3][4]

Eye and Face Protection

Tightly fitting safety goggles.8-
inch minimum face shield.

Protects against splashes and
vapors that can cause severe

eye damage.[2]

Body Protection

Chemical-resistant laboratory
coat.Complete chemical
protection suit for large
quantities or risk of significant

exposure.

Prevents skin contact and
contamination of personal
clothing.[2]

Respiratory Protection

Nuisance Exposure: P95 (US)
or P1 (EU EN 143) particle
respirator.Higher-Level
Protection: OV/AG/P99 (US) or
ABEK-P2 (EU EN 143)

respirator cartridges.

Protects against inhalation of
harmful dusts, vapors, or

aerosols.[1]

Glove Selection and Use

Proper glove selection is critical. While specific breakthrough time data for 2-Tetrahydrofuroic

Acid is not readily available, general resistance charts for organic acids provide guidance.
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. Resistance to Organic Recommended Use for 2-
Glove Material . . .
Acids Tetrahydrofuroic Acid

Recommended for prolonged
Butyl Rubber Excellent ] ]
contact or immersion.

A suitable alternative to Butyl
Neoprene Good to Excellent rubber for a range of

applications.

Not recommended for direct or
prolonged contact. Use only
Nitrile Fair to Poor for incidental splash protection
and replace immediately after
exposure.[3][5][6]

Not recommended due to
Natural Rubber (Latex) Fair to Poor potential for degradation and

allergic reactions.[4]

Always inspect gloves for damage before use and employ proper removal techniques to avoid
skin contact with a contaminated surface.[1][2]

2. Operational Plan: Safe Handling and Storage
A systematic approach to handling and storage is essential to minimize risk.

Handling Protocol

o Ventilation: Always handle 2-Tetrahydrofuroic Acid in a well-ventilated area, preferably
within a certified chemical fume hood[7].

» Avoid Contact: Prevent all contact with skin, eyes, and clothing by consistently wearing the
appropriate PPE[1].

o Aerosol and Dust Prevention: Avoid the formation of dust and aerosols during handling and
weighing[1].
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» Personal Hygiene: Do not eat, drink, or smoke in the handling area. Wash hands thoroughly
with soap and water after handling and before breaks[2][3].

Storage Protocol
o Container: Keep the container tightly closed in a dry and well-ventilated place[2].

o Compatibility: Store away from incompatible materials such as strong oxidizing agents and
bases[8].

o Labeling: Ensure containers are clearly and accurately labeled according to regulatory
standards.

e Security: Store in a locked cabinet or area to restrict access to authorized personnel only[2].
3. Disposal Plan

Proper disposal of 2-Tetrahydrofuroic Acid and its contaminated waste is crucial to prevent
environmental contamination and ensure regulatory compliance.

Waste Segregation and Collection

o Waste Streams: Segregate waste into three streams:

o Unused Product: Collect surplus and non-recyclable 2-Tetrahydrofuroic Acid in a
designated, labeled, and sealed container.

o Contaminated Labware: Collect all disposable items that have come into contact with the
chemical (e.g., gloves, pipette tips, paper towels) in a separate, clearly labeled hazardous
waste container.

o Contaminated Sharps: Dispose of any contaminated sharps in a designated sharps
container.

o Container Labeling: All waste containers must be labeled with "Hazardous Waste," the
chemical name ("2-Tetrahydrofuroic Acid"), and the associated hazards (Corrosive,
Harmful).

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.researchgate.net/figure/Breakthrough-time-BT-for-different-glove-types-no-movement-versus-movement_fig1_261289401
https://ehrs.upenn.edu/sites/default/files/2019-03/glove%20compatibility%20poster_0.pdf
https://www.researchgate.net/figure/Breakthrough-time-BT-for-different-glove-types-no-movement-versus-movement_fig1_261289401
https://www.scribd.com/document/621776403/Glove-Selection-Chart-Chemical-Breakthrough-Times-All-Safety-Products
https://www.researchgate.net/figure/Breakthrough-time-BT-for-different-glove-types-no-movement-versus-movement_fig1_261289401
https://www.benchchem.com/product/b147727?utm_src=pdf-body
https://www.benchchem.com/product/b147727?utm_src=pdf-body
https://www.benchchem.com/product/b147727?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147727?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Disposal Procedure

o Professional Disposal Service: All waste containing 2-Tetrahydrofuroic Acid must be
disposed of through a licensed professional waste disposal company[1]. Do not dispose of
this chemical down the drain[1][2].

« Incineration: The recommended method of disposal is incineration in a chemical incinerator
equipped with an afterburner and scrubber[1].

o Contaminated Packaging: Dispose of the original product container as unused product
waste[1].

4. Emergency Procedures

In the event of an exposure or spill, immediate and appropriate action is critical.

First Aid Measures

Exposure Route First Aid Instructions

Move the person to fresh air. If breathing is
Inhalation difficult, give oxygen. Seek immediate medical

attention.[2]

Immediately remove all contaminated clothing.
Skin Contact Rinse skin with plenty of water for at least 15

minutes. Seek immediate medical attention.[2]

Immediately rinse eyes cautiously with water for
several minutes. Remove contact lenses, if

Eye Contact present and easy to do. Continue rinsing for at
least 15 minutes. Seek immediate medical
attention.[1][2]

Do NOT induce vomiting. Never give anything
) by mouth to an unconscious person. Rinse
Ingestion , _ _ _
mouth with water. Seek immediate medical

attention.[2]
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Spill Response

o Evacuate: Evacuate non-essential personnel from the spill area.
o Ventilate: Ensure adequate ventilation.
» Contain: Prevent the spill from spreading and entering drains.

e Absorb: For liquid spills, use an inert absorbent material. For solid spills, sweep up carefully
without creating dust.

e Collect: Place the absorbed material or swept-up solid into a suitable, closed container for
disposal as hazardous waste.

o Decontaminate: Clean the spill area thoroughly.
5. Workflow for Safe Handling of 2-Tetrahydrofuroic Acid

The following diagram outlines the critical steps for safely handling 2-Tetrahydrofuroic Acid
from receipt to disposal.
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Caption: Workflow for Safe Handling of 2-Tetrahydrofuroic Acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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